N-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-[[5-[furan-2-yl(hydroxy)methyl]thiophen-2-yl]methyl]-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C18H14F3NO4S/c19-18(20,21)26-12-5-3-11(4-6-12)17(24)22-10-13-7-8-15(27-13)16(23)14-2-1-9-25-14/h1-9,16,23H,10H2,(H,22,24)
• InChI Key: FSXIRACAVGGHNO-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(C2=CC=C(S2)CNC(=O)C3=CC=C(C=C3)OC(F)(F)F)O
• Molecular Formula: C18H14F3NO4S
• Molecular Weight: 397.4 g/mol

Description

N-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-4-(trifluoromethoxy)benzamide is a useful research compound. Its molecular formula is C18H14F3NO4S and its molecular weight is 397.37. The purity is usually 95%.
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Scientific Research Applications

1. Cancer Chemotherapy and Malaria Treatment

N-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-4-(trifluoromethoxy)benzamide analogues have been evaluated for their potential in cancer chemotherapy and malaria treatment. Inhibitors of the enzyme NQO2, such as furan amidines, are of interest in these areas. Although the analogues showed lower activity than the lead furan amidine, they have been fully characterized and contribute to understanding the structure-activity relationship with NQO2 (Alnabulsi et al., 2018).

2. Antiplasmodial Activities

The compound and its derivatives have shown promising results in antiplasmodial activities. An N-acylated furazan-3-amine related to the compound exhibited significant activity against different strains of Plasmodium falciparum. Specifically, benzamides with certain substituents showed high antiplasmodial activity, indicating the potential of these compounds for malaria treatment (Hermann et al., 2021).

3. Photovoltaic Applications

Research on phenothiazine derivatives with furan as a conjugated linker, similar in structure to N-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-4-(trifluoromethoxy)benzamide, has shown improved performance in dye-sensitized solar cells. This suggests potential applications in solar energy conversion, highlighting the compound's versatility beyond pharmaceutical uses (Kim et al., 2011).

4. Antibacterial and Antifungal Activities

Some derivatives have demonstrated antibacterial and antifungal activities. For instance, thiourea derivatives have shown significant interaction with bacterial cells, both in free and adherent states. These findings underscore the compound's potential in developing novel anti-microbial agents with antibiofilm properties, which could be crucial in addressing antibiotic resistance (Limban et al., 2011).